Cas no 1260670-75-4 (tert-butyl 2-carbamothioylmorpholine-4-carboxylate)

Tert-butyl 2-carbamothioylmorpholine-4-carboxylate is a versatile thiourea derivative featuring a morpholine core with a tert-butoxycarbonyl (Boc) protecting group. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its dual functionality: the carbamothioyl group serves as a reactive site for nucleophilic substitutions or metal coordination, while the Boc group provides stability and selective deprotection under mild acidic conditions. Its morpholine scaffold enhances solubility and bioavailability, making it useful in drug design. The compound is commonly employed as an intermediate in the synthesis of heterocyclic compounds, peptidomimetics, and enzyme inhibitors. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for complex molecular architectures.
tert-butyl 2-carbamothioylmorpholine-4-carboxylate structure
1260670-75-4 structure
Product Name:tert-butyl 2-carbamothioylmorpholine-4-carboxylate
CAS No:1260670-75-4
MF:C10H18N2O3S
MW:246.326521396637
CID:5956410
PubChem ID:72213240
Update Time:2025-07-02

tert-butyl 2-carbamothioylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL 2-(AMINOCARBONOTHIOYL)MORPHOLINE-4-CARBOXYLATE
    • tert-butyl 2-carbamothioylmorpholine-4-carboxylate
    • 4-Morpholinecarboxylic acid, 2-(aminothioxomethyl)-, 1,1-dimethylethyl ester
    • CS-0237910
    • AKOS017557613
    • EN300-1880300
    • 1260670-75-4
    • AB72757
    • DTXSID401140914
    • Inchi: 1S/C10H18N2O3S/c1-10(2,3)15-9(13)12-4-5-14-7(6-12)8(11)16/h7H,4-6H2,1-3H3,(H2,11,16)
    • InChI Key: COPIEWIQTZKNFA-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCOC(C(N)=S)C1

Computed Properties

  • Exact Mass: 246.10381361g/mol
  • Monoisotopic Mass: 246.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 96.9Ų

Experimental Properties

  • Density: 1.219±0.06 g/cm3(Predicted)
  • Boiling Point: 369.8±52.0 °C(Predicted)
  • pka: 12?+-.0.20(Predicted)

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tert-butyl 2-carbamothioylmorpholine-4-carboxylate Related Literature

Additional information on tert-butyl 2-carbamothioylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-carbamothioylmorpholine-4-carboxylate (CAS No. 1260670-75-4)

tert-butyl 2-carbamothioylmorpholine-4-carboxylate (CAS No. 1260670-75-4) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This compound belongs to the morpholine derivative family, characterized by the presence of a carbamothioyl group and a tert-butyl carboxylate moiety. Its molecular formula, C10H18N2O3S, reflects a balanced combination of nitrogen, oxygen, and sulfur atoms, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for morpholine-based compounds has surged due to their pivotal role in drug discovery and material science. Researchers frequently search for terms like "tert-butyl 2-carbamothioylmorpholine-4-carboxylate synthesis" or "CAS 1260670-75-4 applications," highlighting the compound's relevance in academic and industrial settings. Its thioamide functionality, in particular, enables interactions with biological targets, making it a valuable intermediate in the development of enzyme inhibitors and antimicrobial agents.

The compound's stability under various conditions has also sparked interest in its use as a building block for heterocyclic chemistry. With growing attention to sustainable chemistry, questions like "green synthesis of tert-butyl 2-carbamothioylmorpholine-4-carboxylate" are becoming common in search engines. This aligns with the global shift toward eco-friendly methodologies, where researchers aim to minimize waste and energy consumption during synthesis.

Another trending topic is the compound's potential in catalysis and ligand design. Its ability to coordinate with metals has led to explorations in asymmetric catalysis, a field critical for producing enantiomerically pure pharmaceuticals. Searches for "CAS 1260670-75-4 catalytic properties" or "morpholine derivatives in asymmetric synthesis" reflect this niche application. Additionally, its carboxylate group offers opportunities for further functionalization, catering to the demand for modular chemical platforms.

From a regulatory perspective, tert-butyl 2-carbamothioylmorpholine-4-carboxylate is not classified as hazardous under major chemical inventories, which simplifies its handling and transportation. This aspect is crucial for laboratories and manufacturers seeking compliant intermediates. Frequently asked questions like "Is CAS 1260670-75-4 safe to handle?" or "storage conditions for morpholine derivatives" underscore the practical considerations surrounding its use.

In summary, tert-butyl 2-carbamothioylmorpholine-4-carboxylate (CAS No. 1260670-75-4) stands out as a multifaceted compound with applications spanning medicinal chemistry, catalysis, and sustainable synthesis. Its structural adaptability and non-hazardous profile position it as a key player in advancing research across multiple disciplines. As interest in functionalized morpholines grows, this compound is poised to remain a focal point in scientific literature and industrial workflows.

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